Cas no 2228951-00-4 (1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol
• CAS No: 2228951-00-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5899531
• PubChem ID: 165880725
• Update Time: 2025-05-24

1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol
• EN300-1776681
• 2228951-00-4

• Inchi： 1S/C9H16N2O/c1-7-6-10-11(4)8(7)5-9(2,3)12/h6,12H,5H2,1-4H3
• InChI Key： QBDZAUYWKUWQLH-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=C(C)C=NN1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol (CAS No. 2228951-00-4): Properties, Applications, and Industry Insights

The chemical compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol (CAS No. 2228951-00-4) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for pharmaceutical intermediates, agrochemical formulations, and specialty chemicals, this compound has emerged as a subject of intense study. Its molecular architecture, featuring both pyrazole and tertiary alcohol functional groups, offers distinct reactivity patterns that make it valuable for custom synthesis projects.

Recent trends in green chemistry and sustainable synthesis have driven increased interest in compounds like 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol. Many researchers are investigating its potential as a building block for environmentally friendly processes, particularly in the development of biodegradable materials and low-toxicity formulations. The compound's stability under various conditions makes it particularly attractive for applications requiring thermal resistance and chemical compatibility with other components in complex mixtures.

From a molecular structure perspective, the presence of both 1,4-dimethyl-1H-pyrazol-5-yl and 2-methylpropan-2-ol moieties creates interesting possibilities for derivatization and structure-activity relationship studies. This dual functionality allows for modifications at multiple sites, enabling the creation of diverse chemical libraries for screening purposes. In pharmaceutical research, such compounds are frequently explored for their potential bioactive properties, though specific applications would require extensive clinical validation.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol typically involves multi-step organic reactions with careful control of reaction parameters. Modern process optimization techniques, including flow chemistry and catalytic methods, have improved the efficiency of its production. Many manufacturers now focus on developing cost-effective synthesis routes that minimize waste generation while maintaining high chemical purity standards required by end-users.

Analytical characterization of this compound presents several interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. The growing availability of automated analytical platforms has significantly enhanced the speed and accuracy of such characterizations, supporting faster research and development cycles for products incorporating this chemical entity.

In the context of intellectual property and chemical innovation, CAS No. 2228951-00-4 represents an interesting case study. While the compound itself may be covered by existing patents, researchers continue to explore novel applications and derivatives that could lead to breakthrough technologies. The fine chemicals sector particularly values such specialized compounds for their potential in creating high-value products with specific performance characteristics.

Looking toward future developments, the role of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol in emerging technologies appears promising. Areas such as advanced materials science, nanotechnology applications, and smart formulations may benefit from its unique properties. As computational chemistry and AI-assisted molecular design continue to advance, we can expect more targeted exploration of this compound's potential through in silico screening and property prediction models.

For businesses and researchers working with specialty chemicals, understanding the supply chain aspects of CAS No. 2228951-00-4 is crucial. Factors such as raw material availability, manufacturing scalability, and regulatory compliance all play significant roles in determining the compound's commercial viability. The growing emphasis on responsible sourcing and ethical chemistry practices further influences how such compounds are developed and brought to market.

From a safety perspective, while 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol is not classified as hazardous under standard regulations, proper chemical handling protocols should always be followed. The compound's material safety data should be carefully reviewed before use, with particular attention to storage conditions and compatibility with other substances. Modern laboratory information management systems (LIMS) can help track these parameters effectively for organizations working with this material.

The global market for specialized compounds like 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methylpropan-2-ol continues to evolve, driven by demand from research institutions, pharmaceutical companies, and advanced materials developers. Market analysts observe growing interest in custom synthesis services that can provide such compounds with specific isomeric purity or isotopic labeling for specialized applications. This trend reflects the broader movement toward precision chemistry in scientific and industrial contexts.